Cas no 2680716-32-7 (2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid)

• Product Name: 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid
• CAS No: 2680716-32-7
• MF: C₁₉H₁₃F₃N₂O₃
• MW: 374.313335180283
• CID: 5622123
• PubChem ID: 165925975
• Update Time: 2025-05-24

2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680716-32-7
• EN300-28301286
• 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid

• Inchi： 1S/C19H13F3N2O3/c20-19(21,22)18(27)24(11-12-6-2-1-3-7-12)16-10-14(17(25)26)13-8-4-5-9-15(13)23-16/h1-10H,11H2,(H,25,26)
• InChI Key： SOYYYRIEQWGXLL-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=C(C(=O)O)C2C=CC=CC=2N=1)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 374.08782677g/mol
• Monoisotopic Mass: 374.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid

Comprehensive Overview of 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid (CAS No. 2680716-32-7)

2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid (CAS No. 2680716-32-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a quinoline core with a trifluoroacetamido moiety and a benzyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the increasing demand for novel heterocyclic compounds in medicinal chemistry.

The CAS No. 2680716-32-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate growing interest in fluorinated compounds, as the introduction of fluorine atoms often enhances metabolic stability and binding affinity. This aligns with the broader focus on sustainable chemistry and green synthesis, where researchers aim to optimize the efficiency of such derivatives while minimizing environmental impact.

From a synthetic perspective, 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid serves as a key building block for peptide mimetics and small-molecule inhibitors. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other conjugates. This adaptability is crucial for drug design, especially in targeting protein-protein interactions (PPIs) or enzyme active sites. The compound’s benzyl group also contributes to lipophilicity, a property often exploited in central nervous system (CNS) drug development.

In the context of user search trends, queries related to “quinoline-based drugs”, “fluorinated agrochemicals”, and “trifluoroacetamido applications” have surged in recent years. These keywords reflect the compound’s interdisciplinary appeal, bridging gaps between pharmacology, materials science, and catalysis. Additionally, the rise of AI-driven drug discovery platforms has increased demand for well-characterized intermediates like CAS No. 2680716-32-7, as they are essential for training predictive algorithms.

Quality control and analytical profiling are critical for 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid, with techniques such as HPLC, NMR, and mass spectrometry being routinely employed. The compound’s stability under various conditions (e.g., pH, temperature) is another area of investigation, particularly for formulation scientists working on oral bioavailability enhancement. Such data are vital for patent applications and regulatory submissions, further underscoring its commercial value.

Looking ahead, the demand for CAS No. 2680716-32-7 is expected to grow alongside advancements in targeted therapy and precision agriculture. Its role in cancer research (e.g., kinase inhibition) and crop protection (e.g., fungicide development) highlights its dual utility. For SEO optimization, incorporating long-tail keywords like “synthesis of trifluoroacetamido quinoline derivatives” or “benzyl-substituted quinoline carboxylic acid uses” can improve visibility in niche search queries.

In summary, 2-(N-benzyl-2,2,2-trifluoroacetamido)quinoline-4-carboxylic acid (CAS No. 2680716-32-7) represents a multifunctional compound with broad applicability across life sciences. Its structural complexity and customizable properties make it a focal point for innovation, resonating with contemporary research priorities such as drug repurposing and sustainable agrochemicals. By aligning its technical attributes with user search intent, this overview aims to provide a balanced, authoritative resource for professionals and enthusiasts alike.